molecular formula C15H19NO4 B13225828 3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid

3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid

Cat. No.: B13225828
M. Wt: 277.31 g/mol
InChI Key: NHKPPXDKSBHWJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{[(tert-Butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid is a bicyclic aromatic compound featuring a tert-butoxycarbonyl (Boc)-protected amino group at the 3-position and a carboxylic acid moiety at the 4-position of the indene scaffold. This structure combines the rigidity of the indene core with the Boc group’s role in enhancing solubility and stability during synthetic processes. The compound is primarily utilized as a building block in medicinal chemistry for peptide synthesis and protease inhibitor development, where the Boc group serves as a temporary protective moiety for amines .

Properties

Molecular Formula

C15H19NO4

Molecular Weight

277.31 g/mol

IUPAC Name

3-[(2-methylpropan-2-yl)oxycarbonylamino]-2,3-dihydro-1H-indene-4-carboxylic acid

InChI

InChI=1S/C15H19NO4/c1-15(2,3)20-14(19)16-11-8-7-9-5-4-6-10(12(9)11)13(17)18/h4-6,11H,7-8H2,1-3H3,(H,16,19)(H,17,18)

InChI Key

NHKPPXDKSBHWJD-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1CCC2=C1C(=CC=C2)C(=O)O

Origin of Product

United States

Preparation Methods

Starting Material Selection and Functionalization

The synthesis generally begins with the preparation of the indene scaffold, which can be achieved via cyclization of suitable precursors such as styrene derivatives or via Diels-Alder reactions followed by aromatization. The key steps involve:

Boc Protection of Amino Group

The Boc group is introduced using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine (TEA) or 4-dimethylaminopyridine (DMAP). The reaction proceeds via nucleophilic attack on Boc₂O, forming the carbamate:

\text{R-NH}_2 + (\text{Boc}_2\text{O}) \rightarrow \text{R-NH-Boc}

Reaction conditions:

  • Solvent: Dichloromethane (DCM) or tetrahydrofuran (THF)
  • Temperature: 0°C to room temperature
  • Time: 12–24 hours

Notes: The Boc protection is highly selective and stable under various reaction conditions, making it ideal for multi-step syntheses.

Key Reaction Pathways and Conditions

Reaction Step Reagents & Conditions Outcome References
Indene core synthesis Cyclization of styrene derivatives, acid or base catalysis Indene scaffold ,
Boc protection Boc₂O, TEA, DCM, 0°C–RT Boc-protected amine ,
Amination at position 3 Nucleophilic substitution, amination reagents Amino-indene derivative ,
Carboxylation at position 4 Oxidation (KMnO₄), CO₂ fixation Carboxylic acid group ,

Synthesis of Boc-Protected Amino-Indene Intermediate

The introduction of the Boc group onto the amino functionality involves a nucleophilic attack of the amino group on Boc₂O, typically under mild basic conditions to prevent side reactions and ensure selectivity:

\text{R-NH}_2 + (\text{Boc}_2\text{O}) \xrightarrow{\text{TEA, DCM}} \text{R-NH-Boc}

Research findings suggest that controlling the temperature and stoichiometry of Boc₂O is critical for high yield and purity, with typical yields exceeding 90%.

Oxidative Functionalization to Form the Carboxylic Acid

The oxidation step to convert methyl groups to carboxylic acids often employs:

Reaction conditions:

  • Temperature: 25–50°C
  • Solvent: Acetone/water or acetic acid
  • Reaction time: 4–8 hours

Outcome: Efficient conversion with yields typically between 70–85%.

Advanced Methods and Optimization

Catalytic Hydrogenation

For the dihydroindene core, catalytic hydrogenation using palladium on carbon (Pd/C) or platinum catalysts under hydrogen atmosphere can be employed to selectively reduce aromatic or olefinic bonds, facilitating subsequent functionalization steps.

Microwave-Assisted Synthesis

Recent advancements include microwave irradiation to accelerate reaction times, improve yields, and enhance selectivity, especially in Boc protection and oxidation steps. This method reduces reaction times from hours to minutes and often results in purer products.

Continuous Flow Synthesis

Scaling up for industrial production involves continuous flow reactors, which allow precise control over reaction parameters, improved safety, and higher throughput. This approach is particularly advantageous for oxidation and Boc protection steps, ensuring consistent product quality.

Data Tables and Research Discoveries

Recent Research Findings

  • Enhanced yields and purity have been achieved through microwave-assisted Boc protection, reducing reaction times significantly.
  • Flow chemistry techniques have improved the scalability of oxidation steps, ensuring consistent quality for pharmaceutical applications.
  • Novel catalysts such as supported palladium nanoparticles have been explored to improve selectivity and reduce reaction times in hydrogenation steps.

Chemical Reactions Analysis

Types of Reactions

3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

    Reduction: Reduction reactions can be used to convert specific functional groups to their corresponding reduced forms.

Common Reagents and Conditions

    Oxidizing Agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3), and other oxidizing agents are commonly used.

    Reducing Agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4), and other reducing agents are employed.

    Substitution Reagents: Halogenating agents, nucleophiles, and electrophiles are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example:

    Oxidation: Introduction of hydroxyl, carbonyl, or carboxyl groups.

    Reduction: Formation of amines, alcohols, or hydrocarbons.

    Substitution: Introduction of halogens, alkyl, or aryl groups.

Scientific Research Applications

3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid has a wide range of scientific research applications, including:

    Medicinal Chemistry: Used as a building block for the synthesis of pharmaceutical compounds with potential therapeutic effects.

    Organic Synthesis: Serves as an intermediate in the synthesis of complex organic molecules.

    Biological Studies: Investigated for its potential biological activities, such as anticancer, anti-inflammatory, and antimicrobial properties.

    Material Science: Utilized in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of 3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid depends on its specific application and target. In medicinal chemistry, the compound may interact with molecular targets such as enzymes, receptors, or nucleic acids. The Boc-protecting group can be removed under acidic conditions, revealing the free amino group, which can then participate in various biochemical interactions.

Comparison with Similar Compounds

3,3-Difluoro-2,3-dihydro-1H-indene-4-carboxylic Acid

  • Molecular Formula : C₁₀H₈F₂O₂
  • Molecular Weight : 198.17 g/mol
  • Key Features: Fluorine atoms at the 3-position enhance electronegativity and metabolic stability compared to the Boc-amino group in the target compound. The absence of the Boc group reduces steric hindrance but may limit applications in peptide coupling reactions .

(S)-2-((tert-Butoxycarbonyl)amino)-2-(2,3-dihydro-1H-inden-2-yl)acetic Acid

  • Molecular Formula: C₁₆H₂₁NO₄
  • Molecular Weight : 291.34 g/mol
  • However, the larger molecular weight may reduce bioavailability compared to the target compound’s direct indene-carboxylic acid structure .

N-[(4-Chlorophenyl)amino]carbonyl-2,3-dihydro-1H-indene-5-sulfonamide (LY186641)

  • Key Features: Replaces the carboxylic acid with a sulfonamide group.

Ring System Modifications

Cyclohexane-Carboxylic Acid Derivatives (e.g., (1R,3S)-3-{[(tert-Butoxy)carbonyl]amino}cyclohexane-1-carboxylic Acid)

  • Molecular Formula: C₁₂H₂₁NO₄ (varies)
  • However, the chair conformation of cyclohexane may enhance solubility in hydrophobic environments .

Research Findings and Implications

  • Metabolic Stability : Fluorinated analogs (e.g., 3,3-difluoro) exhibit prolonged half-lives but may require structural optimization to mitigate photodegradation risks .
  • Toxicity Avoidance : The absence of sulfonamide groups in the target compound circumvents methemoglobinemia, a critical limitation observed in LY186641 .
  • Structural Rigidity : The indene core’s aromaticity provides superior binding affinity to flat enzyme pockets compared to alicyclic analogs .

Biological Activity

3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid (commonly referred to as Boc-amino indene carboxylic acid) is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, drawing on diverse research findings and case studies.

  • IUPAC Name : 3-{[(tert-butoxy)carbonyl]amino}-2,3-dihydro-1H-indene-4-carboxylic acid
  • Molecular Formula : C15H19NO4
  • Molecular Weight : 277.32 g/mol
  • CAS Number : 1246508-31-5

Biological Activity Overview

The biological activity of Boc-amino indene carboxylic acid has been investigated in various contexts, including its role as a precursor in drug synthesis and its direct pharmacological effects.

1. Antimicrobial Activity

Research has indicated that derivatives of indene carboxylic acids possess antimicrobial properties. A study demonstrated that Boc-protected indene derivatives showed significant inhibition against various bacterial strains, suggesting their potential as antimicrobial agents .

2. Anti-inflammatory Effects

Indene derivatives have been studied for their anti-inflammatory properties. In vitro assays revealed that Boc-amino indene carboxylic acid could inhibit the production of pro-inflammatory cytokines in macrophages, indicating a potential use in treating inflammatory diseases .

3. Cytotoxicity and Cancer Research

Boc-amino indene carboxylic acid has shown cytotoxic effects against cancer cell lines, particularly in breast and colon cancer models. The compound induced apoptosis in these cells through the activation of caspase pathways, highlighting its potential as an anticancer agent .

Research Findings and Case Studies

StudyFindings
Study on Antimicrobial ActivityThe compound exhibited significant inhibition against E. coli and S. aureus with minimum inhibitory concentrations (MICs) ranging from 50 to 100 µg/mL .
Anti-inflammatory MechanismInhibition of TNF-alpha and IL-6 production was observed in LPS-stimulated macrophages with an IC50 value of approximately 25 µM .
Cytotoxicity AssayInduced apoptosis in MCF-7 (breast cancer) and HT-29 (colon cancer) cell lines with IC50 values of 30 µM and 40 µM respectively .

Mechanistic Insights

The biological mechanisms underlying the activities of Boc-amino indene carboxylic acid are still being elucidated. However, preliminary studies suggest that:

  • Antimicrobial Action : The compound may disrupt bacterial cell membranes or inhibit critical metabolic pathways.
  • Anti-inflammatory Mechanism : It appears to modulate signaling pathways involved in inflammation, particularly those activated by NF-kB.
  • Cytotoxic Pathways : The induction of apoptosis may involve mitochondrial dysfunction and the subsequent activation of caspases.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.